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Compound of Interest

Compound Name:
1,3-Dioxolane, 2-(2-furanyl)-4-

methyl-

Cat. No.: B1595901 Get Quote

Furfural propyleneglycol acetal is a synthetic chemical primarily used as a flavoring agent in the

food industry.[1][2] Its chemical structure is characterized by a furan ring linked to a 1,3-

dioxolane ring substituted with a methyl group.

Table 1: Physicochemical Properties of CAS 4359-54-0
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Property Value Source(s)

Molecular Formula C₈H₁₀O₃ [3][4]

Molecular Weight 154.16 g/mol [3][4]

Appearance
Colorless to pale yellow clear

liquid
[4][5]

Odor Sweet, fruity, almond-like [3]

Melting Point -80 °C [6][7]

Boiling Point 211-214 °C @ 760 mmHg [5][8]

Density 1.118 - 1.136 g/cm³ @ 20 °C [5][7][8]

Refractive Index 1.472 - 1.478 @ 20 °C [4][5]

Solubility
Practically insoluble in water;

Soluble in ethanol
[3][4]

Vapor Pressure
0.236 mmHg @ 25 °C

(estimated)
[5]

Flash Point 95.56 °C (204 °F) [5]

logP (o/w) 1.568 (estimated) [5]

Synonyms: 2-(2-Furanyl)-4-methyl-1,3-dioxolane, Furfural propylene glycol acetal, 2-(Furan-2-

yl)-4-methyl-1,3-dioxolane.[3][4]

Biological Activity and Toxicology
The biological activity of Furfural propyleneglycol acetal has been evaluated primarily in the

context of its safety as a food additive.

Genotoxicity
Concerns have been raised regarding the potential genotoxicity of furfural and its derivatives.

[9] An in-vitro study using the Ames test indicated a positive result for Furfural propyleneglycol
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acetal, suggesting potential mutagenic activity. The positive result was observed in the TA100

strain of Salmonella typhimurium in the absence of metabolic activation (-S9 mix).

Table 2: Summary of Ames Test Results for CAS 4359-54-0

Test Strain
Metabolic
Activation

Result

Ames Test S. typhimurium TA100 -S9 mix Positive

This finding has led to further evaluation by regulatory bodies such as the Joint FAO/WHO

Expert Committee on Food Additives (JECFA).[9]

Metabolism
As an acetal, Furfural propyleneglycol acetal is expected to undergo hydrolysis under acidic

conditions, such as those found in the stomach, to yield its constituent molecules: furfural and

propylene glycol. The toxicological profile of these metabolites is a key consideration in the

safety assessment of the parent compound.

Furfural Propyleneglycol Acetal Hydrolysis (Acidic Conditions)

Furfural

Propylene Glycol

Click to download full resolution via product page

Caption: Predicted metabolic pathway of Furfural Propyleneglycol Acetal.

Experimental Protocols
General Ames Test Protocol
While a specific, detailed protocol for the Ames test performed on Furfural propyleneglycol

acetal is not publicly available, a general procedure for this bacterial reverse mutation assay is
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well-established.[10][11][12][13]

Objective: To assess the mutagenic potential of a chemical by measuring its ability to induce

reverse mutations in histidine-requiring (His- ) strains of Salmonella typhimurium.

Materials:

Histidine-dependent (His- ) strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535,

TA1537).

Test compound (Furfural propyleneglycol acetal).

Minimal glucose agar plates.

Top agar containing a trace amount of histidine.

S9 fraction from induced rat liver for metabolic activation (optional, to test for metabolites'

mutagenicity).

Positive and negative controls.

Procedure:

Preparation: A suspension of the S. typhimurium tester strain is prepared.

Exposure: The bacterial suspension is mixed with the test compound at various

concentrations in molten top agar. For testing with metabolic activation, the S9 fraction and

cofactors are also added to the top agar.

Plating: The mixture is poured onto the surface of a minimal glucose agar plate and allowed

to solidify. The trace amount of histidine in the top agar allows all plated bacteria to undergo

a few cell divisions, which is necessary for mutagenesis to occur.

Incubation: The plates are incubated at 37°C for 48-72 hours.

Scoring: The number of revertant colonies (colonies that have regained the ability to

synthesize histidine and thus can grow on the minimal medium) is counted for each plate.
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Analysis: The number of revertant colonies on the test plates is compared to the number on

the negative (solvent) control plates. A significant, dose-dependent increase in the number of

revertant colonies suggests that the test compound is mutagenic.
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Caption: Generalized workflow for the Ames test.
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Safety and Regulatory Status
Furfural propyleneglycol acetal is listed as a flavoring substance by various regulatory bodies.

However, due to the genotoxicity concerns associated with furfural and its derivatives, its use

and acceptable intake levels are subject to ongoing review and regulation.[9] The safety

assessment of such flavoring agents typically follows a structured procedure.
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Caption: Workflow for the safety assessment of a flavoring agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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